Methyl (2S)-6-oxopiperazine-2-carboxylate;hydrochloride

• IUPAC Name: methyl (2S)-6-oxopiperazine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C6H10N2O3.ClH/c1-11-6(10)4-2-7-3-5(9)8-4;/h4,7H,2-3H2,1H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key: UOWBLXVFSPXLAC-WCCKRBBISA-N
• Canonical SMILES: COC(=O)C1CNCC(=O)N1.Cl
• Isomeric SMILES: COC(=O)[C@@H]1CNCC(=O)N1.Cl
• Molecular Formula: C6H11ClN2O3
• Molecular Weight: 194.61 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the type of compound it is. For example, it could be an organic compound, a covalent compound, or a type of amino acid.

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve retrosynthesis, where the compound is broken down into simpler components. It could also involve understanding the reactions used to create the compound.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D structure of the molecule. This can be done using various techniques such as X-ray diffraction. The structure can give insights into the properties of the compound.

Chemical Reactions Analysis

This involves understanding how the compound reacts with other compounds. It could involve understanding the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves understanding the properties of the compound such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Advanced Catalysis

Silica-based nanoparticles, including functionalized silica nanoparticles (SiO₂ NPs), have emerged as powerful catalysts. Their large surface area, tunable surface chemistry, and stability make them ideal for catalytic reactions. EN300-27160146, when immobilized on silica NPs, can enhance catalytic processes such as organic transformations, oxidation, and reduction reactions. .

Drug Delivery Systems

EN300-27160146 can be incorporated into drug delivery systems to improve drug solubility, stability, and targeted release. Silica-based carriers, functionalized with this compound, can efficiently encapsulate hydrophobic drugs. The controlled release of drugs from these nanoparticles ensures better therapeutic outcomes while minimizing side effects. .

Biomedical Applications

Silica-based materials, including EN300-27160146-functionalized silica, exhibit biocompatibility and low toxicity. These properties make them suitable for various biomedical applications. Researchers have explored their use in tissue engineering, wound healing, and bioimaging. .

Environmental Remediation

EN300-27160146-modified silica NPs can adsorb heavy metals, organic pollutants, and dyes from contaminated water sources. Their high surface area and surface functionalization allow efficient removal of pollutants. Researchers have investigated their potential in water purification, soil remediation, and air filtration. .

Wastewater Treatment

Silica-based nanomaterials, including EN300-27160146-functionalized silica, can enhance wastewater treatment processes. They can adsorb organic compounds, heavy metals, and other pollutants from industrial effluents. Researchers are exploring their use in constructed wetlands, membrane filtration, and hybrid treatment systems. .

Nanocomposites and Structural Materials

Silica-based nanocomposites, incorporating EN300-27160146, can improve the mechanical properties of materials. These nanocomposites find applications in cement additives, reinforced fillers, and filter materials. .

Safety And Hazards

Safety and hazards involve understanding the potential risks associated with handling or using the compound. This could include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve understanding potential applications or areas of research for the compound.